Cas no 1807030-85-8 (6-Chloro-5-(difluoromethoxy)benzothiazole)

• Product Name: 6-Chloro-5-(difluoromethoxy)benzothiazole
• CAS No: 1807030-85-8
• MF: C₈H₄ClF₂NOS
• MW: 235.638266563416
• CID: 4820684
• Update Time: 2025-07-18

6-Chloro-5-(difluoromethoxy)benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(difluoromethoxy)benzothiazole

• Inchi： 1S/C8H4ClF2NOS/c9-4-1-7-5(12-3-14-7)2-6(4)13-8(10)11/h1-3,8H
• InChI Key： ZQBMXKBUNSMQPB-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1OC(F)F)N=CS2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 50.4

Additional information on 6-Chloro-5-(difluoromethoxy)benzothiazole

Introduction to 6-Chloro-5-(difluoromethoxy)benzothiazole (CAS No. 1807030-85-8)

6-Chloro-5-(difluoromethoxy)benzothiazole, with the CAS number 1807030-85-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of 6-Chloro-5-(difluoromethoxy)benzothiazole is characterized by a benzothiazole ring system substituted with a chlorine atom at the 6-position and a difluoromethoxy group at the 5-position. The presence of these functional groups imparts specific physicochemical properties that make this compound a valuable candidate for drug discovery and development. The chlorine atom enhances the lipophilicity of the molecule, while the difluoromethoxy group contributes to its metabolic stability and bioavailability.

Recent studies have highlighted the potential of 6-Chloro-5-(difluoromethoxy)benzothiazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 6-Chloro-5-(difluoromethoxy)benzothiazole has shown promising activity as an antimicrobial agent. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, making it a potential lead for the development of new antibiotics. The antibacterial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

The pharmacokinetic profile of 6-Chloro-5-(difluoromethoxy)benzothiazole has also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good plasma stability. Furthermore, it has been shown to cross the blood-brain barrier, which is a crucial factor for its potential use in treating central nervous system (CNS) disorders.

In terms of safety and toxicity, preliminary studies suggest that 6-Chloro-5-(difluoromethoxy)benzothiazole has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are evaluating its efficacy and safety in various disease models.

The synthesis of 6-Chloro-5-(difluoromethoxy)benzothiazole involves several well-established chemical reactions. One common approach is to start with 2-aminothiophenol and react it with an appropriate chlorinating agent to form the chlorobenzothiazole intermediate. Subsequent treatment with difluoromethylating reagents yields the final product. The synthetic route is scalable and can be adapted for large-scale production in pharmaceutical manufacturing settings.

In conclusion, 6-Chloro-5-(difluoromethoxy)benzothiazole (CAS No. 1807030-85-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.